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Documented Phase II Clinical Findings

The table below summarizes the key findings from the Phase II clinical trials for BGP-15 identified in the

search results.

Indication Trial Description Key Efficacy Outcomes Safety & Tolerability

| Insulin Resistance [1] | Proof-of-concept, randomized, double-blind study in 47 non-diabetic patients with

impaired glucose tolerance over 28 days. | • Significantly increased whole body insulin sensitivity (M-value,

p=0.032) vs. placebo. • Improved total body glucose utilization (M-2, p=0.035). • Enhanced muscle tissue

glucose utilization (M-3, p=0.040). | Safe and well-tolerated at 200 mg and 400 mg doses. No adverse drug

effects observed [1]. | | Metabolic Side Effects of Atypical Antipsychotics [2] | Preclinical rat model

investigating prevention of drug-induced metabolic side effects. | • Counteracted insulin resistance and

weight gain provoked by antipsychotic agents. • Showed efficacy where rosiglitazone and metformin were

not effective in the applied doses. | Information not specified in the available abstract [2]. |

Experimental Protocols from Key Studies

For researchers seeking to understand the foundational evidence, here are the methodologies from the pivotal

clinical and supporting preclinical studies.
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Clinical Trial for Insulin Resistance [1]:

Patient Population: 47 non-diabetic patients with impaired glucose tolerance.
Study Design: Randomized, double-blind, placebo-controlled, dose-ranging study.

Intervention: 200 mg or 400 mg BGP-15 vs. placebo for 4 weeks.
Primary Endpoint: Insulin resistance determined by hyperinsulinemic-euglycemic clamp

technique.
Secondary Endpoints: Beta-cell function measured by intravenous glucose tolerance test;

insulin sensitivity also assessed by homeostasis model assessment (HOMA) method.

Preclinical Study on Antipsychotic Side Effects [2]:

Model: Rat model of atypical antipsychotic drug (AAPD)-induced metabolic side effects.

Intervention: BGP-15 was compared with conventional oral antidiabetics (rosiglitazone,
metformin).

Assessments: Evaluation of insulin resistance and weight gain.

Mechanisms of Action and Research Context

BGP-15 is a multifunctional drug candidate. Understanding its mechanisms helps explain its potential

therapeutic effects across different conditions [3].

Primary Molecular Mechanisms:

PARP-1 Inhibitor: Protects cells from oxidative stress-induced death [3].
Chaperone Co-inducer: Increases heat shock protein (HSP) induction, enhancing cellular

stress response [3].
Insulin Sensitizer: Improves insulin sensitivity by preventing JNK from inhibiting the insulin

receptor [3].
Supporting Preclinical Evidence: While clinical data is focused on metabolism, strong preclinical

evidence suggests BGP-15's potential in heart failure, atrial fibrillation, and acetaminophen-
induced liver injury by protecting mitochondrial function and reducing oxidative stress [4] [5] [6].
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The diagram above summarizes the multi-target mechanism of action of BGP-15 as described in the search

results [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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